Cas no 120546-70-5 (Thiazolo[5,4-h]isoquinolin-2(1H)-one)
120546-70-5 structure
Product Name:Thiazolo[5,4-h]isoquinolin-2(1H)-one
CAS No:120546-70-5
MF:C10H6N2OS
MW:202.232440471649
CID:104974
PubChem ID:14660303
Update Time:2025-04-18
Thiazolo[5,4-h]isoquinolin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-h]isoquinolin-2(1H)-one
- 1H-[1,3]thiazolo[5,4-h]isoquinolin-2-one
- Thiazolo[5,4-h]isoquinolin-2(1H)-one (9CI)
- ACMC-1C1NX
- AG-D-44850
- AGN-PC-002AEX
- CTK0H0367
- DTXSID10562700
- [1,3]Thiazolo[5,4-h]isoquinolin-2(1H)-one
- 120546-70-5
-
- Inchi: 1S/C10H6N2OS/c13-10-12-9-7-5-11-4-3-6(7)1-2-8(9)14-10/h1-5H,(H,12,13)
- InChI Key: OESRPZVDCPNWTK-UHFFFAOYSA-N
- SMILES: S1C(NC2=C1C=CC1C=CN=CC2=1)=O
Computed Properties
- Exact Mass: 201.01235
- Monoisotopic Mass: 202.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- PSA: 42.85
Thiazolo[5,4-h]isoquinolin-2(1H)-one Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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